4-Amino-5-benzoyl-2-[(3,4-dichlorobenzyl)sulfanyl]-3-thiophenecarbonitrile

• IUPAC Name: 4-amino-5-benzoyl-2-[(3,4-dichlorophenyl)methylsulfanyl]thiophene-3-carbonitrile
• InChI: InChI=1S/C19H12Cl2N2OS2/c20-14-7-6-11(8-15(14)21)10-25-19-13(9-22)16(23)18(26-19)17(24)12-4-2-1-3-5-12/h1-8H,10,23H2
• InChI Key: IOPCIJHEODUKCL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C2=C(C(=C(S2)SCC3=CC(=C(C=C3)Cl)Cl)C#N)N
• Molecular Formula: C19H12Cl2N2OS2
• Molecular Weight: 419.3 g/mol

Description

“4-Amino-5-benzoyl-2-[(3,4-dichlorobenzyl)sulfanyl]-3-thiophenecarbonitrile” is a chemical compound with the molecular formula C19H12Cl2N2OS2. It belongs to the class of benzoylthiophene.

Molecular Structure Analysis

The molecular structure of this compound includes a thiophene ring, a benzoyl group, and a dichlorobenzyl group. The molecular weight is 419.34.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Anticancer Properties: Researchers have explored the potential of this compound as an anticancer agent. Its unique structure and sulfur-containing group may contribute to inhibiting cancer cell growth.
• Tyrosine Kinase Inhibitor : Some studies suggest that it could act as a tyrosine kinase inhibitor, which is crucial for regulating cell signaling pathways. This property makes it a candidate for targeted therapies.
• Materials Science and Organic Electronics Organic Semiconductors: Due to its π-conjugated system, this compound can be used in organic electronics. Researchers investigate its application in organic field-effect transistors (OFETs) and solar cells. Photovoltaic Devices: Its electron-donating and electron-accepting properties make it interesting for photovoltaic applications. Scientists explore its use in improving solar cell efficiency.
• Agrochemical Research Pesticide Development: The presence of benzoyl and thiophene moieties suggests potential as a pesticide. Researchers study its effectiveness against pests and plant diseases.
• Biochemical Studies Enzyme Inhibition: Scientists investigate whether this compound can inhibit specific enzymes. Understanding its interactions with enzymes can lead to insights into biological processes.
• Analytical Chemistry Sensor Development: Its unique chemical structure may allow it to serve as a sensor or probe for detecting specific analytes. Researchers explore its use in environmental monitoring or medical diagnostics.
• Pharmacokinetics and Metabolism Studies Metabolite Identification: Scientists analyze the metabolic fate of this compound in vivo. Identifying its metabolites helps understand its pharmacokinetics and potential toxicity.

Future Directions

Given the interest in thiazole derivatives for their diverse biological activities, it’s likely that future research will continue to explore the potential applications of this compound and similar ones.